molecular formula C15H20ClNO4 B6278390 chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate CAS No. 34573-39-2

chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate

Cat. No. B6278390
CAS RN: 34573-39-2
M. Wt: 313.8
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate (CM-tBuA) is a synthetic compound that has been widely used in the field of organic synthesis due to its unique reactivity. CM-tBuA is a chiral reagent that is used to introduce a chiral center into organic molecules. It has been used in a wide range of scientific research applications, including drug discovery, biochemistry, and organic synthesis.

Scientific Research Applications

CM-tBuA has been used in a wide range of scientific research applications. It has been used to synthesize a variety of chiral molecules, including drugs and natural products. It has also been used in the synthesis of chiral organometallic compounds, which are important in the field of catalysis. In addition, CM-tBuA has been used in the synthesis of chiral polymers, which are important in the fields of materials science and nanotechnology.

Mechanism of Action

The mechanism of action of CM-tBuA is based on its ability to introduce a chiral center into organic molecules. The reaction begins with the formation of a chloroacetyl chloride intermediate, which is then reacted with tert-butyl alcohol to form a tert-butoxycarbonyl chloride. This intermediate is then reacted with phenylacetic acid to form the desired product, CM-tBuA. This reaction is highly stereoselective, meaning that it produces a single product with a specific stereochemistry.
Biochemical and Physiological Effects
CM-tBuA has been used in a wide range of biochemical and physiological experiments. It has been used to synthesize a variety of chiral molecules, including drugs and natural products. It has also been used in the synthesis of chiral organometallic compounds, which are important in the field of catalysis. In addition, CM-tBuA has been used to study the structure and function of proteins, lipids, and carbohydrates.

Advantages and Limitations for Lab Experiments

The main advantage of using CM-tBuA in laboratory experiments is its ability to introduce a chiral center into organic molecules. This makes it ideal for synthesizing chiral molecules, which are important in a wide range of scientific research applications. Additionally, CM-tBuA is relatively inexpensive and easy to use. However, it is important to note that CM-tBuA is highly reactive and can cause side reactions if not handled properly.

Future Directions

The use of CM-tBuA in scientific research is expected to continue to grow in the future. It has already been used in a wide range of applications, including drug discovery, biochemistry, and organic synthesis. Additionally, CM-tBuA is expected to be used in the synthesis of a variety of new chiral molecules, including drugs, natural products, and organometallic compounds. Additionally, CM-tBuA is expected to be used in the study of the structure and function of proteins, lipids, and carbohydrates. Finally, CM-tBuA is expected to be used in the synthesis of chiral polymers, which are important in the fields of materials science and nanotechnology.

Synthesis Methods

CM-tBuA is synthesized from a variety of starting materials, including phenylacetic acid, tert-butyl alcohol, and chloroacetic acid. The reaction begins with the formation of a chloroacetyl chloride intermediate, followed by the addition of tert-butyl alcohol to form a tert-butoxycarbonyl chloride. This intermediate is then reacted with phenylacetic acid to form the desired product, CM-tBuA. This synthesis method is relatively simple and has been widely used in the field of organic synthesis.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate involves the protection of the amine group, followed by the addition of the chloromethyl group to the protected amine. The final step involves the deprotection of the amine group to yield the desired product.", "Starting Materials": [ "2-phenylpropanoic acid", "tert-butyl carbamate", "thionyl chloride", "triethylamine", "methyl chloroformate", "sodium bicarbonate", "chloromethyl methyl ether", "dichloromethane", "diethyl ether" ], "Reaction": [ "Step 1: Protection of the amine group by reacting tert-butyl carbamate with 2-phenylpropanoic acid in the presence of thionyl chloride and triethylamine to yield (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoic acid.", "Step 2: Conversion of the carboxylic acid group to the corresponding acid chloride by reacting (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoic acid with thionyl chloride in dichloromethane.", "Step 3: Addition of the chloromethyl group to the protected amine by reacting the acid chloride from step 2 with chloromethyl methyl ether in the presence of triethylamine to yield chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate.", "Step 4: Deprotection of the amine group by reacting chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate with sodium bicarbonate in diethyl ether to yield the desired product, chloromethyl (2S)-2-{[(amino)carbonyl]amino}-3-phenylpropanoate." ] }

CAS RN

34573-39-2

Product Name

chloromethyl (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-phenylpropanoate

Molecular Formula

C15H20ClNO4

Molecular Weight

313.8

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.